2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C22H27ClN2O4S/c1-15(17-8-5-9-19(12-17)30(24,27)28)25-22(26)14-29-21-11-10-18(23)13-20(21)16-6-3-2-4-7-16/h5,8-13,15-16H,2-4,6-7,14H2,1H3,(H,25,26)(H2,24,27,28)
• InChI Key: JRPCAAVLOKGVJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)S(=O)(=O)N)NC(=O)COC2=C(C=C(C=C2)Cl)C3CCCCC3
• Molecular Formula: C22H27ClN2O4S
• Molecular Weight: 451.0 g/mol

Description

2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide, also known as CPCA, is a chemical compound that has been widely used in scientific research due to its unique properties. CPCA is a selective inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in a variety of cancer cells.

Mechanism of Action

2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide inhibits CA IX by binding to its active site, which prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions. This leads to a decrease in extracellular pH, which in turn affects various cellular processes such as cell signaling, metabolism, and gene expression. Additionally, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, further contributing to its anti-tumor effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-tumor effects in various cancer cell lines, including breast, lung, and prostate cancer. Additionally, this compound has been shown to inhibit angiogenesis (the formation of new blood vessels) in tumor cells, which is essential for tumor growth and metastasis. Furthermore, this compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide is its selectivity towards CA IX, which allows for targeted inhibition of tumor cells without affecting normal cells. Additionally, this compound has been shown to have minimal toxicity in animal models, making it a promising candidate for clinical trials. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for 2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide research, including:
1. Development of more efficient synthesis methods to improve yield and purity.
2. Investigation of the synergistic effects of this compound with other anti-cancer agents.
3. Development of this compound analogs with improved solubility and efficacy.
4. Clinical trials to evaluate the safety and efficacy of this compound in cancer patients.
5. Investigation of the role of CA IX in other diseases, such as ischemic heart disease and stroke.
Conclusion:
In summary, this compound is a promising compound that has been extensively used in scientific research to investigate the role of carbonic anhydrase IX in cancer cells. This compound has shown anti-tumor effects in various cancer cell lines and has minimal toxicity in normal cells. However, further research is needed to optimize its synthesis, improve its solubility, and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide involves the reaction of 4-chloro-2-cyclohexylphenol with 1-(3-sulfamoylphenyl)ethylamine in the presence of acetic anhydride and pyridine. The resulting product is then purified using column chromatography to obtain pure this compound. The overall yield of the synthesis method is around 50%.

Scientific Research Applications

2-(4-chloro-2-cyclohexylphenoxy)-N-[1-(3-sulfamoylphenyl)ethyl]acetamide has been extensively used in scientific research to investigate the role of carbonic anhydrase IX in cancer cells. CA IX is a transmembrane protein that is overexpressed in hypoxic (low oxygen) conditions, which are commonly found in solid tumors. This compound has been shown to selectively inhibit CA IX, leading to a decrease in tumor cell proliferation, invasion, and metastasis.